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Compound of Interest

Compound Name: 2,3-Dibromo-2-methylbutane

Cat. No.: B1619756

Technical Guide: Physical Properties of 2,3-
Dibromo-2-methylbutane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2,3-
Dibromo-2-methylbutane, with a specific focus on its melting and boiling points. This
document is intended to be a resource for professionals in research and development who
require accurate physical data and an understanding of the methodologies for its
determination.

Core Physical Properties

2,3-Dibromo-2-methylbutane is a vicinal dihalide with the chemical formula CsH1oBr-.
Accurate knowledge of its physical properties, such as melting and boiling points, is crucial for
its synthesis, purification, and application in further chemical transformations.

Quantitative Data Summary

The experimentally determined physical properties of 2,3-Dibromo-2-methylbutane are
summarized in the table below for quick reference and comparison.
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Physical Property Value Conditions

Melting Point 14.85 °C Not Specified
15 °C[1] Not Specified

Boiling Point 165.7 °C at 760 mmHg

Experimental Protocols

While specific experimental records for the determination of the physical properties of 2,3-
Dibromo-2-methylbutane are not readily available in the reviewed literature, standardized
methods for determining the melting and boiling points of organic compounds are well-
established.

Determination of Melting Point

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid state. For a pure substance, this transition occurs over a narrow temperature range. The
following is a general protocol for melting point determination using a capillary tube method.

o Sample Preparation: A small amount of the crystalline 2,3-Dibromo-2-methylbutane is
finely ground and packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned
with the thermometer bulb. This assembly is then placed in a melting point apparatus, which
typically consists of a heated block or an oil bath.

o Heating and Observation: The apparatus is heated slowly, and the temperature is monitored.
The melting point range is recorded from the temperature at which the first drop of liquid is
observed to the temperature at which the entire sample has melted. A slow heating rate is
crucial for an accurate measurement.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The following describes a common method for determining the boiling point at
atmospheric pressure.
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e Apparatus Setup: A small volume of liquid 2,3-Dibromo-2-methylbutane is placed in a test
tube. A smaller, inverted capillary tube (sealed at the top) is placed inside the test tube. The
test tube is then attached to a thermometer.

e Heating: The assembly is heated in a suitable bath (e.g., oil or water). As the temperature
rises, the air trapped in the capillary tube will expand and exit as bubbles.

o Observation and Measurement: Upon further heating, the liquid will begin to boil, and the
vapor will displace the remaining air in the capillary tube. The heat is then slowly reduced.
The boiling point is the temperature at which the liquid begins to re-enter the capillary tube;
at this point, the vapor pressure of the liquid is equal to the atmospheric pressure.

Logical Workflow: Synthesis and Purification

The synthesis of vicinal dibromides like 2,3-Dibromo-2-methylbutane typically involves the
bromination of an alkene. The following diagram illustrates a generalized workflow for the
synthesis, workup, and purification of such a compound.
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Caption: Generalized workflow for the synthesis and purification of a vicinal dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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